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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B13858401

An In-depth Technical Guide to the Safe Handling of Bifenox-d3

This document provides a comprehensive overview of the safety data and handling precautions
for Bifenox-d3, intended for researchers, scientists, and professionals in drug development
and analytical chemistry. Bifenox-d3 is the deuterated analogue of Bifenox, a diphenyl ether
herbicide.[1][2] While primarily used as an internal standard in analytical testing, its structural
similarity to the active herbicide Bifenox necessitates adherence to strict safety protocols. The
toxicological data presented is for the parent compound, Bifenox, and should be considered
relevant for the safety assessment of Bifenox-d3.[3]

Chemical and Physical Properties

Bifenox-d3 is a solid, typically appearing as a yellow substance.[2] Its physical and chemical
characteristics are essential for understanding its behavior and for implementing appropriate
handling measures.
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Property

Data

Source(s)

Chemical Name

Methyl 5-(2,4-dichloro-3,5,6-
trideuteriophenoxy)-2-

nitrobenzoate

[4]

Synonyms

Methyl 5-(2,4-
Dichlorophenoxy)-2-
nitrobenzoate-d3, Bifenox D3
(phenyl D3)

[3]4]

Chemical Formula C14HeD3CI2NOs [3]
Molecular Weight 345.15 g/mol [51[6]
CAS Number 2733718-91-5 [4]
Unlabelled CAS 42576-02-3 [3]
Physical State Solid [3]

DMSO (Slightly), Ethyl Acetate

Solubility (Slightly). Water: 0.398 mg/L [6][7]
@ 25°C (for Bifenox)
Store at -20°C or in a freezer.

Storage Keep in tightly closed [6]1[8]

receptacles.

Hazard Identification and Classification

The hazard classification for Bifenox-d3 can vary between suppliers. While some safety data

sheets (SDS) may classify it as not a hazardous substance under the Globally Harmonized

System (GHS), others highlight its significant environmental risks.[3][9] It is crucial to handle

the substance as potentially hazardous, particularly concerning aguatic ecosystems.
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Hazard Classification Details Source(s)
GHS Pictogram GHSO09 (Environment) 9]
Signal Word Warning [9][10]

H400: Very toxic to aquatic life.
Hazard Statements H410: Very toxic to aquatic life [519]

with long lasting effects.

May cause eye irritation. May
be harmful if absorbed through
skin and may cause skin
Potential Acute Effects irritation. May be harmful if [31[5]
inhaled and may cause
respiratory tract irritation. May

be harmful if swallowed.

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of
Precautionary Statements contents/container in [9]

accordance with

local/regional/national/internati

onal regulations.

Toxicological Data

Toxicological information is derived from studies on the unlabelled parent compound, Bifenox.
Bifenox generally exhibits low acute mammalian toxicity.[11]

Test Species Route Value Source(s)
LDso Rat Oral 6,400 mg/kg [2][3]

LDso Rabbit Dermal > 20,000 mg/kg [3]

LCso Rat Inhalation > 200,000 mg/m3  [3]
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The International Agency for Research on Cancer (IARC) has classified Bifenox under Group
2B, indicating it is "possibly carcinogenic to humans".[10] Studies on bovine peripheral
lymphocytes exposed to a commercial herbicide containing Bifenox showed a significant
increase in sister chromatid exchanges (SCE) at concentrations of 250 and 500 pug/ml,
suggesting potential genotoxic activity.[12]

Handling, Storage, and Exposure Controls

Proper handling and storage are critical to minimize exposure risk to researchers and the
environment.

Engineering Controls

Operations should be conducted in a well-ventilated area, preferably within a laboratory fume
hood or under mechanical exhaust, to avoid the formation and inhalation of dust.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Bifenox-d3. The following
workflow outlines the necessary protective measures.
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Preparation & Risk Assessment

Review Safety Data Sheet (SDS)

l

Assess Risks for Planned Procedure

Don PPE

Required Personal Rrotective Equipment

Body Protection:
Wear lab coat or chemical safety suit.

l

Hand Protection:
Wear unlined, chemical-resistant gloves
(e.g., Nitrile, Neoprene).

l

Eye/Face Protection:
Wear safety glasses with side-shields (NIOSH/EN 166).
Use face shield for splash risk.

l

Respiratory Protection:
Use NIOSH/MSHA approved respirator
if dust formation is likely or ventilation is inadequate.

Proceed with Work

Safe Handling & Disposal

Handle compound in a fume hood.
Avoid dust formation.

Decontaminate surfaces after use.

Dispose of waste in sealed, labeled containers
per institutional/local regulations.

Click to download full resolution via product page

Caption: Workflow for Personal Protective Equipment (PPE) and Safe Handling.
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Protection Type Specification Source(s)

Safety glasses with side-
shields (NIOSH or EN 166

Eye/Face Protection compliant). A face shield may [31[13]
be necessary in situations with

a high risk of dust generation.

Chemical-resistant gloves
(e.g., nitrile or butyl rubber)
i ] and a lab coat or other
Skin Protection _ _ [8][10][13]
protective clothing. Pant legs
should be worn outside of

boots.

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
Respiratory Protection recommended wher.e.rlsk [3][8]
assessment shows it is
appropriate. A NIOSH/MSHA
approved respirator should be
used if exposure limits are

exceeded.

Handling and Storage

e Avoid contact with skin and eyes.[3]
¢ Avoid the formation of dust and aerosols.[3]

o Store in a cool, dry place in tightly closed containers.[9] The recommended storage
temperature is -20°C.[6]

e Product should be stored away from strong oxidizing agents and foodstuffs.[3][9]

Emergency and First Aid Procedures
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Immediate and appropriate action is crucial in the event of accidental exposure or release.

First Aid Measures

The following diagram outlines the initial response to various types of exposure.

Exposure Event Occurs

/ Route#sz Expoé\{e \
Ingestion L

/ Immediate Ac% \

. . Move person into fresh air. Rinse mouth with water.
Flush eyes with water as a precaution. . N o - . A .
If not breathing, give artificial respiration. Never give anything by mouth to an unconscious person.

S

Consult a physician.
Show them the SDS.

‘ Skin Contact Eye Contact Inhalation

Wash off with soap and plenty of water.

Click to download full resolution via product page
Caption: First Aid Protocol for Bifenox-d3 Exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Hazardous Combustion Products: Fire may produce carbon oxides (CO, COz2), nitrogen
oxides (NOx), and hydrogen chloride gas.[5][8]

» Special Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[5]
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Accidental Release Measures

In case of a spill, a systematic approach must be taken to ensure safety and prevent
environmental contamination.

Spill Detected

Ensure adequate ventilation.
Evacuate non-essential personnel.

l

Don appropriate PPE:
Respirator, gloves, safety glasses, lab coat.

Contain the spill.

Prevent entry into drains and waterways.

Clean-up Procedure:
Pick up and arrange disposal without creating dust.
Sweep up and shovel.

l

Collect material in suitable, closed,
and labeled containers for disposal.

l

Decontaminate the spill area.

Dispose of waste according to environmental regulations.
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Click to download full resolution via product page
Caption: Accidental Spill Response Workflow for Solid Bifenox-d3.

Key steps include wearing protective equipment, avoiding dust formation, and preventing the
product from entering drains.[3][5] The spilled material should be picked up or swept and
placed in a suitable, closed container for disposal.[5]

Experimental Protocol: Genotoxicity Assessment

To provide context for the toxicological data, this section details a representative experimental
methodology for assessing the genotoxic potential of a substance like Bifenox, as adapted from
studies on the parent compound.[12]

Objective: To evaluate the genotoxicity of Bifenox in cultured bovine peripheral lymphocytes by
analyzing sister chromatid exchanges (SCE).

Methodology:

Cell Culture: Bovine peripheral lymphocytes are cultured in vitro.

o Exposure: The cells are exposed to the commercial herbicide containing Bifenox at various
concentrations (e.g., 25, 50, 250, 500, and 1000 pg/ml) for a set duration (e.g., 24 hours).
[12]

o Metabolic Activation (Optional): To simulate metabolic processes that may alter toxicity, a set
of cultures can be co-treated with an S9 fraction (a liver enzyme extract).[12]

o SCE Staining: After exposure, cells are treated to allow for the differential staining of sister
chromatids.

e Microscopic Analysis: The number of SCEs per cell is counted under a microscope.
Proliferation indices (PI) and mitotic indices (Ml) are also calculated to assess cytotoxicity.
[12]

o Statistical Analysis: The data from treated groups are statistically compared to control groups
to determine if there is a significant increase in SCEs or a decrease in Ml and PI.[12] A
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significant elevation in SCEs, as was observed for Bifenox at 250 and 500 pg/ml, indicates a
potential genotoxic effect.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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